Cas no 2248342-25-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-5-oxopyrrolidine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-5-oxopyrrolidine-3-carboxylate
• CAS No: 2248342-25-6
• MF: C₁₅H₁₄N₂O₅
• MW: 302.282063961029
• CID: 5930034
• PubChem ID: 165980602
• Update Time: 2025-06-14

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248342-25-6
• EN300-6514340
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-5-oxopyrrolidine-3-carboxylate

• Inchi： 1S/C15H14N2O5/c1-2-16-8-9(7-12(16)18)15(21)22-17-13(19)10-5-3-4-6-11(10)14(17)20/h3-6,9H,2,7-8H2,1H3
• InChI Key： GDOPKEANQJYMPV-UHFFFAOYSA-N
• SMILES： O(C(C1CC(N(CC)C1)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 302.09027155g/mol
• Monoisotopic Mass: 302.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 84Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-5-oxopyrrolidine-3-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-5-oxopyrrolidine-3-carboxylate (CAS No. 2248342-25-6)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-5-oxopyrrolidine-3-carboxylate (CAS No. 2248342-25-6) is a highly specialized chemical entity with significant potential in pharmaceutical and material science applications. Its unique molecular structure, combining an isoindole-1,3-dione moiety with a pyrrolidine-5-one derivative, offers versatile reactivity and functional properties. Researchers and industry professionals are increasingly interested in this compound due to its role as a key intermediate in the synthesis of bioactive molecules and advanced polymers.

In recent years, the demand for novel heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-5-oxopyrrolidine-3-carboxylate has surged, driven by advancements in drug discovery and green chemistry. A common query among scientists is: "What are the synthetic routes for CAS 2248342-25-6?" or "How does its structure influence pharmacokinetics?" This article addresses these questions while exploring the compound's physicochemical properties, stability, and compatibility with modern catalytic systems.

The isoindole-1,3-dione core of this compound is particularly noteworthy for its electron-accepting characteristics, making it valuable in organic electronics and photovoltaics. Meanwhile, the ethyl-5-oxopyrrolidine segment enhances solubility and bioavailability, a feature often searched in relation to "improving drug delivery systems." Such dual functionality positions CAS 2248342-25-6 as a candidate for interdisciplinary research, bridging medicinal chemistry and materials engineering.

From an industrial perspective, scalability and cost-effectiveness are critical concerns. Recent studies highlight optimized protocols for the large-scale production of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-5-oxopyrrolidine-3-carboxylate, reducing reliance on hazardous reagents. Environmental, Social, and Governance (ESG) metrics now influence synthetic designs, aligning with trends like "sustainable heterocyclic synthesis"—a frequently searched term in academic databases.

Analytical techniques such as NMR, HPLC, and mass spectrometry confirm the high purity (>98%) of CAS 2248342-25-6, a parameter rigorously monitored in quality control. Additionally, computational modeling predicts its binding affinity toward enzymatic targets, answering queries like "Can this compound modulate kinase activity?" Such data-driven insights accelerate its adoption in precision medicine pipelines.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-5-oxopyrrolidine-3-carboxylate represents a convergence of innovation and practicality. Its multifaceted applications—from small-molecule therapeutics to functional materials—underscore its relevance in contemporary research. As synthetic methodologies evolve, this compound is poised to address emerging challenges in health and technology sectors.